Cas no 112805-75-1 (Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI))

Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI) structure
112805-75-1 structure
Product Name:Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI)
CAS No:112805-75-1
MF:C3H5Br2Cl
MW:240.357445478439
CID:228111
PubChem ID:188693
Update Time:2025-04-19

Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane-1,1,3,3-d4,1,2-dibromo-3-chloro- (9CI)
    • 1,2-dibromo-3-chloro-1,1,3,3-tetradeuteriopropane
    • DTXSID30920904
    • 112805-75-1
    • 1,2-Dibromo-3-chloro(1,1,3,3-~2~H_4_)propane
    • Propane-1,1,3,3-d4, 1,2-dibromo-3-chloro-
    • Inchi: 1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2/i1D2,2D2
    • InChI Key: WBEJYOJJBDISQU-LNLMKGTHSA-N
    • SMILES: BrC(C([2H])([2H])Cl)C([2H])([2H])Br

Computed Properties

  • Exact Mass: 241.89481
  • Monoisotopic Mass: 237.86976g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 32
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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